Cas no 55262-21-0 (2-ethyl-3-methylBenzoic acid)

2-Ethyl-3-methylbenzoic acid is a substituted benzoic acid derivative characterized by the presence of ethyl and methyl functional groups at the 2- and 3-positions of the aromatic ring, respectively. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits improved lipophilicity compared to unsubstituted benzoic acid, which can influence solubility and reactivity in various chemical processes. Its distinct substitution pattern also allows for selective functionalization, enabling its use in the development of specialized fine chemicals and active pharmaceutical ingredients (APIs). The product is typically supplied with high purity to ensure consistent performance in synthetic applications.

2-ethyl-3-methylBenzoic acid structure

Product Name:2-ethyl-3-methylBenzoic acid

CAS No:55262-21-0

MF:C₁₀H₁₂O₂

MW:164.201083183289

CID:5459180

PubChem ID:18364784

Update Time:2025-10-13

2-ethyl-3-methylBenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-ethyl-3-methylBenzoic acid
- Inchi： 1S/C10H12O2/c1-3-8-7(2)5-4-6-9(8)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key： STIPCWMMZXLLNI-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=CC(C)=C1CC

Computed Properties

Exact Mass: 164.083729621g/mol
Monoisotopic Mass: 164.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 37.3Å²

2-ethyl-3-methylBenzoic acid Pricemore >>

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